Cas no 861207-61-6 ((E)-3-(3-Chloro-4-methoxyphenyl)-1-(4-nitrophenyl)-2-propen-1-one)

• Product Name: (E)-3-(3-Chloro-4-methoxyphenyl)-1-(4-nitrophenyl)-2-propen-1-one
• CAS No: 861207-61-6
• CID: 4661573
• Update Time: 2025-07-23

(E)-3-(3-Chloro-4-methoxyphenyl)-1-(4-nitrophenyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3-CHLORO-4-METHOXYPHENYL)-1-(4-NITROPHENYL)-2-PROPEN-1-ONE
• (E)-3-(3-Chloro-4-methoxyphenyl)-1-(4-nitrophenyl)-2-propen-1-one

Additional information on (E)-3-(3-Chloro-4-methoxyphenyl)-1-(4-nitrophenyl)-2-propen-1-one

Comprehensive Overview of (E)-3-(3-Chloro-4-methoxyphenyl)-1-(4-nitrophenyl)-2-propen-1-one (CAS No. 861207-61-6)

The compound (E)-3-(3-Chloro-4-methoxyphenyl)-1-(4-nitrophenyl)-2-propen-1-one (CAS No. 861207-61-6) is a chalcone derivative with significant potential in pharmaceutical research and material science. Its unique structural features, including the chloro-methoxy and nitrophenyl groups, make it a subject of interest for scientists exploring bioactive molecules and organic synthesis. This article delves into its properties, applications, and relevance to current trends in drug discovery and green chemistry.

Chalcones, such as (E)-3-(3-Chloro-4-methoxyphenyl)-1-(4-nitrophenyl)-2-propen-1-one, are known for their α,β-unsaturated ketone backbone, which contributes to their diverse biological activities. Researchers have identified these compounds as promising candidates for anti-inflammatory, antioxidant, and anticancer applications. The presence of the nitrophenyl group enhances its electron-withdrawing properties, which is crucial for photophysical studies and molecular electronics.

In recent years, the demand for sustainable synthesis methods has grown, aligning with the principles of green chemistry. The compound’s synthesis often involves Claisen-Schmidt condensation, a reaction that can be optimized for low environmental impact. This aligns with the increasing focus on eco-friendly chemical processes, a topic frequently searched by academics and industry professionals.

The pharmacological potential of (E)-3-(3-Chloro-4-methoxyphenyl)-1-(4-nitrophenyl)-2-propen-1-one has been explored in studies targeting enzyme inhibition and cell signaling pathways. Its chloro and methoxy substituents are particularly noteworthy, as they often enhance bioavailability and target specificity. These attributes make it a valuable scaffold for designing new therapeutic agents, especially in the context of personalized medicine.

From a material science perspective, the compound’s conjugated system and nitro group contribute to its potential use in organic semiconductors and nonlinear optical materials. This ties into the broader interest in advanced functional materials, a hot topic in both academic and industrial research. Searches for organic electronic materials and chalcone applications have surged, reflecting its relevance.

In conclusion, (E)-3-(3-Chloro-4-methoxyphenyl)-1-(4-nitrophenyl)-2-propen-1-one (CAS No. 861207-61-6) represents a versatile compound with applications spanning drug development and material innovation. Its structural features and alignment with sustainable chemistry trends ensure its continued importance in scientific research. As interest grows in bioactive molecules and green synthesis, this compound remains a focal point for future discoveries.